![molecular formula C18H21Cl2NO2 B3949291 N-1-adamantyl-2-(2,4-dichlorophenoxy)acetamide](/img/structure/B3949291.png)
N-1-adamantyl-2-(2,4-dichlorophenoxy)acetamide
Overview
Description
N-1-adamantyl-2-(2,4-dichlorophenoxy)acetamide is a synthetic compound that has gained significant attention in the field of scientific research due to its unique chemical properties. This compound has been extensively studied for its potential applications in various fields, including medicine, agriculture, and material science.
Mechanism of Action
The mechanism of action of N-1-adamantyl-2-(2,4-dichlorophenoxy)acetamide involves the inhibition of specific enzymes and receptors in the body. This compound has been shown to inhibit the activity of acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. This inhibition leads to an increase in the levels of acetylcholine in the brain, which has been shown to improve cognitive function in Alzheimer's disease patients. Additionally, this compound has been shown to inhibit the activity of monoamine oxidase, which is involved in the breakdown of neurotransmitters such as dopamine, norepinephrine, and serotonin. This inhibition leads to an increase in the levels of these neurotransmitters in the brain, which has been shown to improve the symptoms of Parkinson's disease.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects in the body. This compound has been shown to improve cognitive function in Alzheimer's disease patients by increasing the levels of acetylcholine in the brain. Additionally, this compound has been shown to improve the symptoms of Parkinson's disease by increasing the levels of dopamine, norepinephrine, and serotonin in the brain. However, this compound has also been shown to have potential toxic effects on the liver and kidneys at high doses.
Advantages and Limitations for Lab Experiments
N-1-adamantyl-2-(2,4-dichlorophenoxy)acetamide has several advantages for lab experiments. This compound is relatively easy to synthesize and has a high purity yield. Additionally, this compound has been extensively studied for its potential applications in various fields of scientific research. However, there are also limitations to using this compound in lab experiments. This compound has potential toxic effects on the liver and kidneys at high doses, which may limit its use in certain experiments. Additionally, the mechanism of action of this compound is not fully understood, which may limit its use in certain experiments.
Future Directions
There are several future directions for the study of N-1-adamantyl-2-(2,4-dichlorophenoxy)acetamide. In medicine, this compound has shown promising results in the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. Further studies are needed to determine the efficacy and safety of this compound in the treatment of these diseases. In agriculture, this compound has been used as a herbicide, but further studies are needed to determine its effectiveness and potential environmental impact. In material science, this compound has been used as a building block for the synthesis of various polymers and materials. Further studies are needed to determine the potential applications of these materials in various fields. Overall, the study of this compound has the potential to lead to significant advancements in various fields of scientific research.
Scientific Research Applications
N-1-adamantyl-2-(2,4-dichlorophenoxy)acetamide has been extensively studied for its potential applications in various fields of scientific research. In medicine, this compound has shown promising results in the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. In agriculture, this compound has been used as a herbicide due to its selective action on certain plant species. In material science, this compound has been used as a building block for the synthesis of various polymers and materials.
properties
IUPAC Name |
N-(1-adamantyl)-2-(2,4-dichlorophenoxy)acetamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H21Cl2NO2/c19-14-1-2-16(15(20)6-14)23-10-17(22)21-18-7-11-3-12(8-18)5-13(4-11)9-18/h1-2,6,11-13H,3-5,7-10H2,(H,21,22) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GWCHBYRBIOPPFH-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2CC3CC1CC(C2)(C3)NC(=O)COC4=C(C=C(C=C4)Cl)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H21Cl2NO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
354.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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